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Compound of Interest

Compound Name: 4-Bromocyclohexanol

Cat. No.: B7964648

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-bromocyclohexanol, a key
halogenated alcohol used as a versatile intermediate in organic synthesis, including the
development of novel pharmaceutical agents. This document details its chemical identity,
physical properties, synthesis, key reactions with experimental protocols, and safety
information.

Chemical Identity and Properties

4-Bromocyclohexanol is a cyclic alcohol functionalized with a bromine atom. Its properties
can vary slightly depending on the stereoisomer (cis or trans). The following table summarizes
its key identifiers and physicochemical properties.
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Property Value Reference

IUPAC Name 4-bromocyclohexan-1-ol [1112][3]
89599-47-3 (isomer

CAS Number unspecified), 32388-22-0 [11[2][41[5]

(trans-isomer)

Molecular Formula CesH11BrO [11[2][4]1[6]
Molecular Weight 179.05 g/mol [2]
Appearance Not specified in search results

Boiling Point 225.5 °C at 760 mmHg [4]

Flash Point 90.2 °C [4]
Density 1.519 g/cm3 [4]

Vapor Pressure

0.0171 mmHg at 25°C

[4]

SMILES

OCi1CcCcC(Br)CC1

[1](2]

InChlKey

GCSDUESLOKFUOP-
UHFFFAOYSA-N

[2](3]

Synthetic Applications

4-Bromocyclohexanol serves as a valuable building block in organic synthesis. The presence
of two functional groups—a hydroxyl group and a bromine atom—allows for a wide range of
chemical transformations. It is a precursor for the synthesis of 4-bromocyclohexanone, a key
intermediate for various pharmaceuticals and agrochemicals.[7] The stereochemistry of the
hydroxyl and bromo groups (cis or trans) plays a critical role in its reactivity, leading to different
substitution and elimination products, which is a key consideration in synthetic design.[8][9]

Experimental Protocols

Detailed methodologies for the synthesis and reaction of 4-bromocyclohexanol are crucial for
its application in research and development.
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A common method to synthesize 4-bromocyclohexanol is the reduction of the corresponding
ketone, 4-bromocyclohexanone.

» Reaction Scheme: CsHoBrO + [Reducing Agent] -» CeH11BrO
e Materials:

o 4-Bromocyclohexanone

o Reducing agent (e.g., Sodium borohydride - NaBHa)

o Solvent (e.g., Methanol or Ethanol)

o Hydrochloric Acid (HCI), dilute solution

o Dichloromethane or Diethyl ether

o Anhydrous sodium sulfate

o Brine (saturated NaCl solution)
e Procedure:

o Dissolve 4-bromocyclohexanone in the chosen alcohol solvent in a round-bottom flask
equipped with a magnetic stirrer and cool the mixture in an ice bath.

o Slowly add the reducing agent (e.g., NaBHa4) portion-wise to the stirred solution,
maintaining the low temperature.

o Monitor the reaction progress using Thin-Layer Chromatography (TLC) until the starting
ketone is consumed.

o Once the reaction is complete, slowly add dilute HCI to quench the reaction and neutralize
the mixture.

o Extract the product with a suitable organic solvent like dichloromethane or diethyl ether (3x
volumes).
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o Combine the organic extracts, wash with brine, and dry over anhydrous sodium sulfate.
[10]

o Filter the drying agent and remove the solvent under reduced pressure using a rotary
evaporator to obtain crude 4-bromocyclohexanol as a mixture of cis and trans isomers.
[10]

o The product can be further purified by column chromatography or recrystallization if
necessary.

Below is a logical workflow for the synthesis of 4-bromocyclohexanol.
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Synthesis Workflow of 4-Bromocyclohexanol

Reaction Setup

Dissolve 4-Bromocyclohexanone
in Alcohol

Cool in Ice Bath

Reduction Reaction

Add NaBH4 Slowly

Monitor by TLC

Reaction Complete

Work-up % Isolation

Quench with Dilute HCI

:

Extract with Organic Solvent

:

Wash with Brine

l

Dry over Na2S0O4

:

Concentrate in vacuo

Purification

Column Chromatography
(if needed)
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Oxidation Workflow of 4-Bromocyclohexanol

1. Dissolve 4-Bromocyclohexanol
in DCM/Acetic Acid

2. Cool Flask to 0-5°C

3. Add NaOCI Dropwise
(T <10°C)

4. Stir for 1-2 hours at 0-5°C
(Monitor by TLC)

5. Separate Organic Layer

6. Wash with NaHCO3
and Brine

7. Dry with MgS0O4

8. Filter and Concentrate

Crude 4-Bromocyclohexanone

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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